Cas no 1251563-26-4 (1-(furan-2-carbonyl)-4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine)

• Product Name: 1-(furan-2-carbonyl)-4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine
• CAS No: 1251563-26-4
• MF: C₁₇H₁₈N₆O₃S
• MW: 386.428221225739
• CID: 6287792
• PubChem ID: 49670161
• Update Time: 2025-07-11

1-(furan-2-carbonyl)-4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine
• furan-2-yl-[4-[5-methyl-1-(5-methyl-1,3-thiazol-2-yl)triazole-4-carbonyl]piperazin-1-yl]methanone
• VU0530417-1
• (4-(furan-2-carbonyl)piperazin-1-yl)(5-methyl-1-(5-methylthiazol-2-yl)-1H-1,2,3-triazol-4-yl)methanone
• AKOS024530175
• F6042-0280
• 1251563-26-4
• 1-(furan-2-carbonyl)-4-[5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine

• Inchi： 1S/C17H18N6O3S/c1-11-10-18-17(27-11)23-12(2)14(19-20-23)16(25)22-7-5-21(6-8-22)15(24)13-4-3-9-26-13/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： DZVGMHLIHFUCCX-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1N1C(C)=C(C(N2CCN(C(C3=CC=CO3)=O)CC2)=O)N=N1

Computed Properties

• Exact Mass: 386.11610963g/mol
• Monoisotopic Mass: 386.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(furan-2-carbonyl)-4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine

Introduction to 1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-Thiazol-2-yl)-1H-1,2,3-Triazole-4-Carbonylpiperazine (CAS No. 1251563-26-4)

1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine (CAS No. 1251563-26-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a triazole moiety, and functional groups such as furan and thiazole. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine typically involves multi-step reactions, including the formation of the triazole ring through a click chemistry approach and the subsequent functionalization of the piperazine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activities, 1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Studies have shown that this compound can selectively inhibit certain kinases, thereby disrupting the signaling cascades that promote tumor growth and metastasis.

Beyond its potential as a kinase inhibitor, 1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are important considerations for its potential use as an oral therapeutic agent.

To further understand the mechanism of action of 1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine, researchers have conducted molecular docking studies to predict its binding interactions with target proteins. These studies have provided insights into the key residues involved in the binding site and have helped guide the design of more potent analogs with improved selectivity and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific patient populations.

In conclusion, 1-(Furan-2-Carbonyl)-4-(5-Methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperazine (CAS No. 1251563-26-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.